Cas no 18189-02-1 (Isopropyl anthranilate)

• Product Name: Isopropyl anthranilate
• CAS No: 18189-02-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00060604
• CID: 183368
• PubChem ID: 87499
• Update Time: 2025-06-11

Isopropyl anthranilate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-aminobenzoate
• Benzoic acid, 2-amino-,1-methylethyl ester
• Isopropyl anthranilate
• iso-Propyl anthranilate
• propan-2-yl 2-aminobenzoate
• UNII-HMH3887MNJ
• DS-1584
• AI3-02577
• Isopropyl 2-aminobenzoate #
• DTXSID9066334
• EINECS 242-074-9
• Anthranilic acid, isopropyl ester
• Benzoic acid, 2-amino-, 1-methylethyl ester
• AM20030204
• HMH3887MNJ
• 18189-02-1
• NS00025984
• SCHEMBL3507300
• 2-AMINOBENZOIC ACID ISOPROPYL ESTER
• J-011641
• Isopropyl 2-amino-benzoate
• AKOS009165959
• FT-0637663
• A812642
• MFCD00060604
• DTXCID6035782
• DB-044447

• MDL： MFCD00060604
• Inchi： 1S/C10H13NO2/c1-7(2)13-10(12)8-5-3-4-6-9(8)11/h3-7H,11H2,1-2H3
• InChI Key： XKOZHFJYXAQZJX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1N)=O)C(C)C

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: NA
• Density: 1.099
• Melting Point: 64-65°C
• Boiling Point: 274°Cat760mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.422
• PSA: 52.32000
• LogP: 2.41520

Isopropyl anthranilate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Isopropyl anthranilate

Isopropyl Anthranilate (CAS No. 18189-02-1): A Comprehensive Overview

Isopropyl anthranilate (CAS No. 18189-02-1) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, cosmetics, and agriculture. This compound is characterized by its distinct chemical structure, which consists of an anthranilic acid derivative substituted with an isopropyl group. The unique properties of isopropyl anthranilate make it a valuable component in the development of novel formulations and products.

In the pharmaceutical industry, isopropyl anthranilate has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that isopropyl anthranilate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

Beyond its pharmaceutical applications, isopropyl anthranilate has also found use in the cosmetics industry. Its aromatic properties and skin compatibility make it a suitable ingredient in fragrances and skincare products. A 2023 study in the International Journal of Cosmetic Science evaluated the sensory and dermatological effects of isopropyl anthranilate-based formulations, reporting positive results in terms of skin hydration and overall skin health. These findings underscore the compound's potential as a multifunctional ingredient in cosmetic formulations.

In the agricultural sector, isopropyl anthranilate has been investigated for its role as a plant growth regulator and pesticide. Research published in the Pest Management Science journal in 2021 indicated that isopropyl anthranilate exhibits significant activity against various plant pathogens, including fungi and bacteria. This property makes it a valuable tool for enhancing crop yields and improving plant health without resorting to more harmful chemicals.

The synthesis of isopropyl anthranilate involves several well-established chemical reactions, including esterification and substitution reactions. One common method involves the reaction of anthranilic acid with isopropanol in the presence of a catalyst such as sulfuric acid. This process yields high-purity isopropyl anthranilate, which can be further refined for specific applications.

The safety profile of isopropyl anthranilate is an important consideration for its use in various industries. Extensive toxicological studies have shown that it is generally safe when used within recommended concentrations. However, like any chemical compound, proper handling and storage practices are essential to ensure safety and efficacy. Guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) provide valuable insights into best practices for using isopropyl anthranilate.

In conclusion, isopropyl anthranilate (CAS No. 18189-02-1) is a multifaceted compound with a wide range of applications across pharmaceuticals, cosmetics, and agriculture. Its unique chemical properties and promising research findings make it an exciting area of focus for scientists and industry professionals alike. As ongoing research continues to uncover new potential uses and benefits, the future prospects for this compound appear highly promising.